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Compound of Interest

Compound Name: WN1316

Cat. No.: B10826055 Get Quote

Disclaimer: Publicly available information on the specific safety and toxicity profile of WN1316
is limited. This guide synthesizes the available preclinical data and contextualizes it within

standard toxicological assessments for investigational new drugs. The experimental protocols

and data tables, where specific WN1316 data is unavailable, are representative of industry-

standard methodologies for a compound of this class.

Executive Summary
WN1316 is an acylaminoimidazole derivative investigated for its neuroprotective properties,

particularly in the context of amyotrophic lateral sclerosis (ALS). Developed by Neugen Pharma

and Wakunaga Pharmaceutical, WN1316 has shown promise in preclinical models by

mitigating oxidative stress and glial inflammation. While a Phase I clinical trial in human

volunteers has been completed, detailed results regarding its safety and toxicity are not

publicly disclosed. This document provides a comprehensive overview of the known preclinical

information and outlines the standard safety and toxicity assessments that would be conducted

for a compound like WN1316 to support its clinical development.

Chemical and Physical Properties
A clear understanding of a compound's chemical and physical properties is fundamental to its

toxicological assessment.
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Property Value Reference

Chemical Name

2-[mesityl(methyl)amino]-N-[4-

(pyridin-2-yl)-1H-imidazol-2-yl]

acetamide trihydrochloride

[1]

Molecular Formula C26H29N5O · 3HCl Inferred

Molecular Weight 458.82 g/mol (free base) [1]

Chemical Class Acylaminoimidazole [1]

Appearance Not publicly available

Solubility Not publicly available

LogP Not publicly available

pKa Not publicly available

Mechanism of Action and Signaling Pathway
WN1316 is a novel small molecule designed to selectively suppress oxidative stress-induced

cell death. Its primary mechanism of action involves the activation of the Nrf2 (NF-E2-related

factor 2) pathway, a critical regulator of endogenous antioxidant responses. By stimulating this

pathway, WN1316 enhances the expression of cytoprotective genes, thereby protecting cells

from oxidative damage. Additionally, WN1316 has been shown to suppress glial inflammation,

a key pathological feature of neurodegenerative diseases like ALS.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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